Cas no 2171874-56-7 (tert-butyl 3-(fluorosulfonyl)methyl-2-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(fluorosulfonyl)methyl-2-methylpiperidine-1-carboxylate
• CAS No: 2171874-56-7
• MF: C₁₂H₂₂FNO₄S
• MW: 295.370786190033
• CID: 5846276
• PubChem ID: 165735736
• Update Time: 2023-12-30

tert-butyl 3-(fluorosulfonyl)methyl-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(fluorosulfonyl)methyl-2-methylpiperidine-1-carboxylate
• EN300-1577418
• tert-butyl 3-[(fluorosulfonyl)methyl]-2-methylpiperidine-1-carboxylate
• 2171874-56-7

• Inchi： 1S/C12H22FNO4S/c1-9-10(8-19(13,16)17)6-5-7-14(9)11(15)18-12(2,3)4/h9-10H,5-8H2,1-4H3
• InChI Key： WCGPADNBUXYKHX-UHFFFAOYSA-N
• SMILES： S(CC1CCCN(C(=O)OC(C)(C)C)C1C)(=O)(=O)F

Computed Properties

• Exact Mass: 295.12535752g/mol
• Monoisotopic Mass: 295.12535752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.1Ų